Ethyl 5-(cyclohexanecarboxamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(cyclohexanecarbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H25N3O4S/c1-3-30-23(29)19-17-13-31-21(24-20(27)15-7-5-4-6-8-15)18(17)22(28)26(25-19)16-11-9-14(2)10-12-16/h9-13,15H,3-8H2,1-2H3,(H,24,27)
• InChI Key: VHJNFOYEGRDDFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3CCCCC3)C4=CC=C(C=C4)C
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as heterocyclic compounds (specifically, pyridazines and thiophenes). They contain a ring structure made up of more than one type of atom, usually carbon plus another atom, in this case, nitrogen and sulfur.

Synthesis Analysis

The synthesis of similar compounds often involves reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimido. The exact synthesis process for this specific compound would depend on the particular structure and functional groups present.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods and confirmed by single-crystal X-ray diffraction. The exact structure would depend on the arrangement of the atoms and the bonds between them.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite diverse, depending on the functional groups present in the molecule. For example, they might undergo reactions with phenylazosulfonates to form pyridazinium salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. These might include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

One study outlines the synthesis and reactions of new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d]dipyrimidines, demonstrating the versatility of thieno[2,3-d]pyrimidine derivatives in the synthesis of complex heterocyclic systems (Moneam, 2005). This research highlights the potential of such compounds in the design of new materials and bioactive molecules.

Another investigation presents a convenient synthesis and molecular modeling study of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, showcasing their potential as anti-tumor agents (Nassar et al., 2015). The study emphasizes the importance of such compounds in the development of new therapeutic agents.

Furthermore, research on the synthetic process of novel pesticides like chromafenozide highlights the application of related heterocyclic compounds in the agricultural sector, showcasing their utility in the development of new pesticides (Shan, 2011).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some similar compounds are known to cause eye irritation. Always handle chemicals with appropriate safety precautions.